Cas no 55832-01-4 (1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea)

55832-01-4 structure
Product name:1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea
1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea
- 1-(2,6-diethylphenyl)-1-methanehydrazonoylurea
- N-(Aminoiminomethyl)-N'-(2,6-diethylphenyl)urea
- Urea, 1-amidino-3-(2,6-diethylphenyl)-
- BRN 2131528
- Urea, N-(aminoiminomethyl)-N'-(2,6-diethylphenyl)-
- 55832-01-4
- SCHEMBL10939575
- N-Carbamimidoyl-N'-(2,6-diethylphenyl)carbamimidic acid
- DTXSID50971236
- 1-Amidino-3-(2,6-diethylphenyl)-urea
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- Inchi: InChI=1S/C12H18N4O/c1-3-8-6-5-7-9(4-2)10(8)15-12(17)16-11(13)14/h5-7H,3-4H2,1-2H3,(H5,13,14,15,16,17)
- InChI Key: MYVDJXHDWWTODJ-UHFFFAOYSA-N
- SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)N=C(N)N
Computed Properties
- Exact Mass: 234.14824
- Monoisotopic Mass: 234.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.5Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 93.5
1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea Related Literature
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Yehui Duan,Zhaoming Yan,Xiangfeng Kong,Jinping Deng Food Funct., 2019,10, 5152-5165
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